Cas no 2223033-39-2 (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole)

1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole structure
2223033-39-2 structure
Product Name:1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole
CAS No:2223033-39-2
MF:C16H18BF3N2O2
MW:338.132534503937
CID:6811018
PubChem ID:133551351
Update Time:2025-03-04

1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • CS-31467
    • 3-Trifluoromethyl-5-(1H-pyrazol-1-yl)phenylboronic acid pinacol ester
    • 2223033-39-2
    • 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)phenyl)-1H-pyrazole
    • Inchi: 1S/C16H18BF3N2O2/c1-14(2)15(3,4)24-17(23-14)12-8-11(16(18,19)20)9-13(10-12)22-7-5-6-21-22/h5-10H,1-4H3
    • InChI Key: YMMSAGVMCFLMPJ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)N1C=CC=N1)(F)F

Computed Properties

  • Exact Mass: 338.1413425Da
  • Monoisotopic Mass: 338.1413425Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
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